3-Bromo-4-(cyclopropylmethoxy)pyridine

Specification

• CAS No.: 1357095-18-1
• Molecular Formula: C9H10BrNO
• Molecular Weight: 228.09 g/mol
• IUPAC Name: 3-bromo-4-(cyclopropylmethoxy)pyridine
• Standard InChI: InChI=1S/C9H10BrNO/c10-8-5-11-4-3-9(8)12-6-7-1-2-7/h3-5,7H,1-2,6H2
• Standard InChI Key: HDASBCPGRAIAKQ-UHFFFAOYSA-N
• SMILES: C1CC1COC2=C(C=NC=C2)Br
• Canonical SMILES: C1CC1COC2=C(C=NC=C2)Br

Introduction

3-Bromo-4-(cyclopropylmethoxy)pyridine is a nitrogen-containing heterocyclic organic compound belonging to the pyridine class. It features a bromine atom at the 3-position and a cyclopropylmethoxy group at the 4-position of the pyridine ring. This compound is of interest in various scientific fields due to its potential applications in medicinal chemistry and organic synthesis.

Synthesis and Chemical Reactions

The synthesis of 3-Bromo-4-(cyclopropylmethoxy)pyridine typically involves several organic reactions:

• Bromination: Introduction of a bromine atom to the pyridine ring.

• Etherification: Formation of the cyclopropylmethoxy group at the 4-position.

These reactions are crucial for creating the compound's unique structure, which is essential for its chemical and biological properties.

Medicinal Chemistry

• Potential Biological Activities: Pyridines are known for their diverse biological activities, making them significant in pharmaceutical research. The presence of the cyclopropylmethoxy group in 3-Bromo-4-(cyclopropylmethoxy)pyridine could impart distinct biological properties, potentially useful in drug development.

Organic Synthesis

• Building Block: This compound can serve as a building block for synthesizing more complex molecules due to its reactive functional groups.

Comparison with Similar Compounds

• 4-Bromo-3-(cyclopropylmethoxy)pyridine: This compound has a similar structure but with the bromine and cyclopropylmethoxy groups at different positions. It is known for its biological activity, particularly in inhibiting enzymes associated with inflammatory responses.

• 3-Bromo-4-methylpyridine: This compound lacks the cyclopropylmethoxy group, instead having a methyl group, which affects its chemical and biological properties.